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Compound of Interest

Compound Name: BMS641

Cat. No.: B1667231

Disclaimer: This document provides guidance on the proper disposal of BMS-641 based on its
chemical properties and general laboratory safety protocols for potent, bioactive compounds.
As a specific Safety Data Sheet (SDS) with official disposal procedures is not publicly available,
these recommendations are derived from best practices for handling similar chemical entities.
Always consult with your institution's Environmental Health and Safety (EHS) department for
compliance with local, state, and federal regulations.

BMS-641 is a selective retinoic acid receptor beta (RAR[) agonist, a potent compound
requiring careful handling and disposal to ensure personnel safety and environmental
protection. The following procedures outline the essential steps for the safe management and
disposal of BMS-641 waste in a laboratory setting.

Chemical and Safety Data

A summary of the known quantitative data for BMS-641 is presented in the table below. This
information is crucial for understanding the compound's characteristics and for making
informed decisions regarding its handling and disposal.
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Property Value Source
Molecular Weight 414.92 g/mol [1]
Chemical Formula C27H23ClO2 [1]
CAS Number 369364-50-1 [1]
Solubility (25°C) DMSO: 7 mg/mL [1]
Storage (Powder) -20°C for 3 years; 4°C for 2 o

years

-80°C for 6 months; -20°C for 1

Storage (In solvent)
month

RARB: 2.5 nM; RARa: 225 nM;

Affinity (Kd) RARy: 223 nM

Experimental Protocols: Disposal Procedures

The proper disposal of BMS-641, like other potent laboratory chemicals, involves a multi-step
process that prioritizes safety and regulatory compliance.

1. Personal Protective Equipment (PPE): Before handling BMS-641 in any form (solid or in
solution), ensure that appropriate PPE is worn. This includes, but is not limited to:

e Alab coat
o Safety goggles or a face shield
o Gloves (nitrile or other chemically resistant gloves are recommended)

2. Waste Segregation and Collection: All waste contaminated with BMS-641 must be treated as
hazardous chemical waste.

e Solid Waste: This includes unused or expired BMS-641 powder, contaminated personal
protective equipment (gloves, weigh boats, etc.), and any absorbent materials used for
cleaning spills.
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o Collect all solid waste in a dedicated, clearly labeled, and sealable hazardous waste
container. The container should be made of a material compatible with the chemical.

» Liquid Waste: This includes solutions containing BMS-641 and solvents used for rinsing
contaminated glassware.

o Collect all liquid waste in a dedicated, leak-proof, and clearly labeled hazardous waste
container. The container material must be compatible with the solvents used.

o Do not mix agueous waste with organic solvent waste unless specifically permitted by your
institution's EHS guidelines.

o Sharps Waste: Needles, syringes, or any other sharp objects contaminated with BMS-641
should be disposed of in a designated sharps container for hazardous chemical waste.

3. Container Labeling: All hazardous waste containers must be accurately and clearly labeled.
The label should include:

e The words "Hazardous Waste"

e The full chemical name: "BMS-641"

e The concentration of BMS-641 in the waste, if applicable.

e The type of solvent(s) present in liquid waste.

e The date the waste was first added to the container.

o The name of the principal investigator or laboratory contact.

4. Storage of Waste: Store hazardous waste containers in a designated and secure area within
the laboratory, away from general laboratory traffic. Ensure that incompatible waste types are
segregated to prevent accidental reactions.

5. Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of
BMS-641 waste down the drain or in the regular trash.
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. Decontamination of Glassware: Glassware that has come into contact with BMS-641 should

be decontaminated before being washed for reuse.

Rinse the glassware with a suitable solvent (such as ethanol or acetone) to remove any
residual BMS-641.

Collect the solvent rinsate as hazardous liquid waste.

After the initial solvent rinse, the glassware can typically be washed using standard
laboratory procedures.

. Spill Management: In the event of a BMS-641 spill:

Alert personnel in the immediate area.

If the spill is significant, evacuate the area and contact your institution's EHS department.

For minor spills, and if you are trained to do so, use a chemical spill kit to absorb the
material.

Wear appropriate PPE during the cleanup process.

Collect all cleanup materials (absorbent pads, contaminated PPE, etc.) as hazardous solid
waste.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of BMS-641.
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Caption: Workflow for the safe disposal of BMS-641 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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